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Compound of Interest

Compound Name: epsilon-Carotene

Cat. No.: B162410 Get Quote

An In-depth Technical Guide to ε-Carotene
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of ε-carotene, a member of the carotenoid

family of tetraterpenoid pigments. It details its chemical and physical properties, biological

significance, and relevant experimental protocols for its analysis. This document is intended to

serve as a valuable resource for professionals in research, particularly in the fields of

biochemistry, natural product chemistry, and drug development.

Core Properties of ε-Carotene
ε-Carotene is a bicyclic carotenoid and an isomer of other carotenes such as α- and β-

carotene. It is distinguished by the presence of two ε-rings at both ends of its polyene chain.

The following table summarizes the key quantitative data for ε-carotene.
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Property Value Citations

Molecular Formula C₄₀H₅₆ [1][2][3]

Molecular Weight 536.87 g/mol [1]

CAS Number
38894-81-4 (general), 472-89-

9 ((6R,6′R)-isomer)
[1][2]

Melting Point 190 °C [2]

UV Absorption (λmax)
440 nm (in hexane with 2%

dichloromethane)
[1]

Appearance Crystalline solid [2]

Biological Significance and Signaling Pathways
ε-Carotene is an important intermediate in the carotenoid biosynthesis pathway in plants and

some microorganisms. Carotenoids, in general, play crucial roles in photosynthesis, acting as

accessory light-harvesting pigments and providing photoprotection against oxidative stress.[4]

[5][6] They are also precursors to essential molecules, including certain hormones.[7]

In the carotenoid biosynthesis pathway, the cyclization of lycopene is a critical branching point.

[7] One branch leads to the formation of β-carotene (with two β-rings), while the other, involving

lycopene ε-cyclase (LCYE), leads to the formation of carotenoids with at least one ε-ring, such

as α-carotene (one β-ring and one ε-ring) and subsequently lutein.[7] The formation of ε,ε-

carotene, with two ε-rings, is less common in higher plants but is a key step in the biosynthesis

of specific xanthophylls in some species.[7]

The antioxidant properties of carotenoids, including ε-carotene, are attributed to their long

system of conjugated double bonds, which allows them to quench reactive oxygen species

(ROS).[8][9] This antioxidant activity is fundamental to their protective roles in both plants and

organisms that consume them. In the context of human health, dietary carotenoids are

associated with a reduced risk of various chronic diseases, and they can modulate signaling

pathways related to cell growth, inflammation, and apoptosis.[8][10]
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Enzyme Key:
PSY: Phytoene synthase

PDS: Phytoene desaturase
ZDS: ζ-carotene desaturase

CRTISO: Carotenoid isomerase
LCYE: Lycopene ε-cyclase
LCYB: Lycopene β-cyclase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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